Copper-catalyzed thioketalization of enones featuring trifluoromethyl groups†
RSC Advances Pub Date: 2021-06-01 DOI: 10.1039/D1RA03222D
Abstract
Synthetic methods for the preparation of thioketals featuring CF3 groups are rare. Here, we have developed a copper-catalyzed thioketalization of enones bearing CF3 groups and various mercaptans. 24 thioketal molecules have been obtained with moderate to excellent yield. Meanwhile, a preparative scale experiment has been performed giving over 95% yield. This work allows the straightforward formation of thioketals containing CF3 groups and unsaturated double bonds.
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